![molecular formula C24H25N5O3 B2953215 9-(4-methoxyphenyl)-1-methyl-3-(2-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 845661-30-5](/img/structure/B2953215.png)
9-(4-methoxyphenyl)-1-methyl-3-(2-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-(4-methoxyphenyl)-1-methyl-3-(2-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Chemical Synthesis
- Chemical Structure and Synthesis : Studies on bromophenols and brominated tetrahydroisoquinolines isolated from the red alga Rhodomela confervoides discuss the chemical structure determination through spectroscopic and chemical methods, highlighting the importance of structural analysis in understanding the properties and potential applications of purine derivatives (Ma et al., 2007).
- Regiospecific Methylation : Research on purines protected at N-9 by p-methoxybenzyl details a regiospecific methylation method, showcasing a chemical synthesis technique that could be applicable for modifying purine derivatives for specific research purposes (Lebraud et al., 2013).
Pharmacological Potential
- Drug Design and Biological Activity : Investigations into thieno[2,3-d]pyrimidine-2,4-dione derivatives for their potential as non-peptide antagonists for the human luteinizing hormone-releasing hormone (LHRH) receptor underline the pharmacological potential of purine derivatives in developing therapeutic agents for sex-hormone-dependent diseases (Sasaki et al., 2003).
- Neurodegenerative Disease Treatment : A study on 1,3-dialkyl-substituted tetrahydropyrimido[1,2-f]purine-2,4-diones discusses their evaluation as drugs targeting neurodegenerative diseases, indicating the relevance of purine derivatives in multi-target drug design (Koch et al., 2013).
Molecular Docking and Inhibition Studies
- Adenosine Receptors and Monoamine Oxidases : Research on adenosine receptors and monoamine oxidases highlights the development of tetrahydropyrimido[2,1-f]purinediones for potential treatment of neurodegenerative diseases, underscoring the versatility of purine derivatives in addressing complex health conditions (Koch et al., 2013).
Mechanism of Action
Biochemical Pathways
It is likely that the compound interacts with multiple pathways, leading to downstream effects that contribute to its overall action .
Pharmacokinetics
These properties, which include how the compound is absorbed into the body, distributed to various tissues, metabolized, and excreted, are crucial for understanding its bioavailability and overall pharmacological profile .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially influence how the compound interacts with its targets and exerts its effects .
properties
IUPAC Name |
9-(4-methoxyphenyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3/c1-16-7-4-5-8-17(16)15-29-22(30)20-21(26(2)24(29)31)25-23-27(13-6-14-28(20)23)18-9-11-19(32-3)12-10-18/h4-5,7-12H,6,13-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEUPTPZJSWSARO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3CCCN4C5=CC=C(C=C5)OC)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.